Melibiose monohydrate

• IUPAC Name: (3R,4S,5S,6R)-6-[[(2S,3R,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxymethyl]oxane-2,3,4,5-tetrol;hydrate
• InChI: InChI=1S/C12H22O11.H2O/c13-1-3-5(14)8(17)10(19)12(23-3)21-2-4-6(15)7(16)9(18)11(20)22-4;/h3-20H,1-2H2;1H2/t3-,4-,5+,6-,7+,8+,9-,10-,11?,12+;/m1./s1
• InChI Key: RGFAEJSLSYUKCO-FVOQKPJXSA-N
• Canonical SMILES: C(C1C(C(C(C(O1)OCC2C(C(C(C(O2)O)O)O)O)O)O)O)O.O
• Isomeric SMILES: C([C@@H]1[C@@H]([C@@H]([C@H]([C@H](O1)OC[C@@H]2[C@H]([C@@H]([C@H](C(O2)O)O)O)O)O)O)O)O.O
• Molecular Formula: C12H24O12
• Molecular Weight: 360.31 g/mol

Description

Melibiose monohydrate is a useful research compound. Its molecular formula is C12H24O12 and its molecular weight is 360.31 g/mol. The purity is usually 95%.
BenchChem offers high-quality Melibiose monohydrate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Melibiose monohydrate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

1. Pharmaceutical Applications

Melibiose monohydrate, a disaccharide similar to lactose, has shown potential in pharmaceutical applications, particularly as an excipient in tablet formulations. Research indicates that melibiose monohydrate exhibits fragmenting properties and a deformation behavior akin to lactose monohydrate. Its tableting properties, including compactibility and moisture content effects, are promising for pharmaceutical uses (Lakio et al., 2013). Another study analyzed the physical properties of melibiose monohydrate under different humidity conditions, finding that its properties are greatly influenced by primary particle size and porosity, which are critical factors for its use as a pharmaceutical excipient (Heljo et al., 2013).

2. Biochemical and Structural Analysis

The molecular structure of α-melibiose monohydrate has been a subject of interest. Studies conducted in 1976 determined its crystal structure, providing insights into its molecular conformation and the complex hydrogen-bond systems linking the molecules. This knowledge is crucial for understanding its biochemical behavior and potential applications (Hirotsu & Higuchi, 1976).

3. Biotechnological and Agricultural Uses

Melibiose monohydrate has been studied for its potential in biotechnological applications, particularly in the enzymatic production of melibiose from raffinose. Research in this area focuses on optimizing conditions for melibiose synthesis, which has applications in both medicine and agriculture (Xu et al., 2017). Additionally, the whole-cell biocatalytic production of melibiose from raffinose using Saccharomyces cerevisiae strains has been explored, offering insights into cost-effective and efficient methods for producing melibiose (Zhou et al., 2016).

4. Transport Mechanisms and Cellular Biology

Melibiose permease, responsible for α-galactoside accumulation in Escherichia coli, is a key topic in research related to melibiose monohydrate. Studies have focused on the structure, function, and transport mechanisms of this protein, contributing to a deeper understanding of sugar and cation transport in cells (Hacksell et al., 2002). The interaction between melibiose and Na+ during transport activity has also been investigated, revealing insights into charge transfer and transport dynamics within biological systems (Ganea et al., 2001).